Cas no 2227773-28-4 ((2S)-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-amine)

• Product Name: (2S)-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-amine
• CAS No: 2227773-28-4
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5895900
• PubChem ID: 165723348
• Update Time: 2025-06-29

(2S)-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-amine
• EN300-1760940
• 2227773-28-4

• Inchi： 1S/C11H16FNO/c1-7-4-11(14-3)9(5-8(2)13)6-10(7)12/h4,6,8H,5,13H2,1-3H3/t8-/m0/s1
• InChI Key： KBQHKGSEOKHBQQ-QMMMGPOBSA-N
• SMILES： FC1C(C)=CC(=C(C=1)C[C@H](C)N)OC

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-amine

Introduction to (2S)-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-amine

The compound (2S)-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-amine with CAS No. 2227773-28-4 is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which contribute to its potential applications in drug development. The molecule consists of a propanamine backbone with a chiral center at the second carbon atom, making it a valuable candidate for enantiomer-specific studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as asymmetric catalysis and stereoselective reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, which is crucial for its use in preclinical studies. The presence of a fluorine atom at the 5-position of the aromatic ring introduces unique electronic properties, while the methoxy group at position 2 and methyl group at position 4 further modulate the compound's pharmacokinetic profile.

One of the most promising applications of (2S)-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-amine lies in its potential as a lead compound for treating various neurological disorders. Preclinical studies have demonstrated its ability to modulate key neurotransmitter systems, suggesting its potential role in managing conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, its stereochemical integrity ensures that it can interact selectively with specific receptors, minimizing off-target effects and enhancing therapeutic efficacy.

The synthesis of this compound involves a multi-step process that begins with the preparation of the aromatic precursor. The introduction of substituents at specific positions on the phenyl ring is achieved through directed metallation and subsequent nucleophilic substitution reactions. The stereochemistry at the propanamine center is controlled during the final step using chiral resolving agents or enzymatic methods, ensuring high enantiomeric excess.

Recent research has also explored the metabolic stability and bioavailability of (2S)-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-amine in vivo. Studies conducted in rodent models have shown favorable pharmacokinetic profiles, with moderate clearance rates and acceptable plasma half-life values. These findings underscore its potential as a orally bioavailable drug candidate.

In conclusion, (2S)-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-amine represents a significant advancement in medicinal chemistry, offering a versatile platform for drug discovery. Its unique structure, combined with cutting-edge synthetic methods and promising preclinical data, positions it as a compelling candidate for further development in therapeutic areas with high unmet medical needs.